Cas no 34420-17-2 (2-phenylethylboronic acid)

• Product Name: 2-phenylethylboronic acid
• CAS No: 34420-17-2
• MF: C₈H₁₁BO₂
• MW: 149.982742547989
• MDL: MFCD01631226
• CID: 54243
• PubChem ID: 24881217
• Update Time: 2025-04-18

2-phenylethylboronic acid Chemical and Physical Properties

Names and Identifiers

• Phenethylboronic acid
• 2-Phenylethylboronic Acid (contains varying amounts of Anhydride)
• 2-Phenyl-1-ethylboronic acid
• 2-Phenylethylboronic acid
• Phenylethaneboronic acid
• 2-Phenylethaneboronic acid
• Phenethylboronic Acid (contains varying amounts of Anhydride)
• 2-Phenylethyl-1-boronic acid
• Phenylethane boronic acid
• Boronic acid, (2-phenylethyl)-
• (2-phenylethyl)boronic acid
• 2-Phenylethyl boronic acid
• PHENYLETHYLBORONIC ACID
• PEBA
• Phenethylboronicacid
• phenethyl boronic acid
• PubChem14049
• Alkylboronic Acid, 21
• (2-phenylethyl)boranediol
• 2-phenylethane boronic acid
• KSC489K8F
• BDBM26142
• 2-PHE
• Phenethylboronic acid(Contains varying amounts of anhydride)
• 2-phenylethylboronic acid

• MDL： MFCD01631226
• Inchi： 1S/C8H11BO2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5,10-11H,6-7H2
• InChI Key： VPRUMANMDWQMNF-UHFFFAOYSA-N
• SMILES： OB(CCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 150.08500
• Monoisotopic Mass: 150.08521
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.077
• Melting Point: 88°C(lit.)
• Boiling Point: 310.4°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.587
• PSA: 40.46000
• LogP: 0.70190
• Sensitiveness: Sensitive to light

2-phenylethylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters